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Compound of Interest

Compound Name: PCNA-IN-1

Cat. No.: B15584066 Get Quote

For Immediate Implementation by Laboratory Personnel

Researchers and drug development professionals handling PCNA-IN-1, a small molecule

inhibitor of the Proliferating Cell Nuclear Antigen (PCNA), must adhere to specific disposal

procedures to ensure laboratory safety and environmental protection. Although PCNA-IN-1 is

not classified as a hazardous substance under the Globally Harmonized System (GHS),

caution is advised in its handling and disposal due to its biological activity and the potential for

unknown hazards. This guide provides essential, step-by-step instructions for the proper

disposal of PCNA-IN-1.

Immediate Safety and Handling Precautions
Before beginning any disposal procedure, ensure you are wearing appropriate Personal

Protective Equipment (PPE), including a lab coat, safety glasses, and gloves. All handling of

PCNA-IN-1, whether in solid form or in solution, should be conducted in a well-ventilated area,

preferably within a chemical fume hood.

Quantitative Data Summary
For quick reference, the following table summarizes key quantitative information for PCNA-IN-1
(also referred to as PCNA-I1).
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Property Value Source(s)

CAS Number 444930-42-1 [1]

Molecular Formula C₁₇H₁₄N₂O₂S [1]

Molecular Weight 310.4 g/mol [1]

Solubility in DMSO

~10 mg/mL to 100 mg/mL

(may require sonication and

warming)

[1][2]

Solubility in Water Insoluble [3]

Appearance Crystalline solid [1]

Step-by-Step Disposal Protocol for PCNA-IN-1
This protocol addresses the disposal of pure (neat) PCNA-IN-1 and solutions containing

PCNA-IN-1, most commonly prepared in Dimethyl Sulfoxide (DMSO).

1. Disposal of Unused, Pure PCNA-IN-1 (Solid Form):

Waste Collection: Collect any unused or waste PCNA-IN-1 solid in a clearly labeled, sealed

container. The label should include the chemical name ("PCNA-IN-1" or "PCNA-I1"), CAS

number (444930-42-1), and the date.

Waste Stream: Dispose of the container through your institution's chemical waste

management program. While not classified as hazardous, it should be treated as non-

hazardous chemical waste. Do not dispose of solid PCNA-IN-1 in the regular trash.

2. Disposal of PCNA-IN-1 in DMSO Solution:

Do Not Drain Dispose: Due to its insolubility in water and biological activity, do not pour

PCNA-IN-1 solutions down the drain. This is to prevent its entry into sewer systems and

surface or ground water.

Waste Collection: Collect all waste solutions containing PCNA-IN-1 in a designated, leak-

proof, and sealed waste container. The container must be compatible with DMSO.
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Labeling: Clearly label the waste container with "Waste PCNA-IN-1 in DMSO," the

approximate concentration, and any other components in the solution.

Institutional Disposal: Transfer the labeled waste container to your institution's hazardous or

chemical waste collection service. DMSO solutions are typically handled as chemical waste.

3. Disposal of Contaminated Labware:

Solid Waste: Items such as pipette tips, tubes, and gloves that are contaminated with PCNA-
IN-1 should be collected in a designated, sealed waste bag or container.

Labeling and Disposal: Label the container as "Waste contaminated with PCNA-IN-1" and

dispose of it through your institution's chemical or solid waste stream, following their specific

guidelines for non-hazardous chemical waste.

Experimental Workflow for PCNA-IN-1 Handling and
Disposal
The following diagram illustrates the logical workflow for the safe handling and disposal of

PCNA-IN-1 in a laboratory setting.
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PCNA-IN-1 Handling and Disposal Workflow
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Caption: Workflow for the safe handling and proper disposal of PCNA-IN-1.
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By adhering to these procedures, researchers can mitigate risks and ensure the safe and

environmentally responsible disposal of PCNA-IN-1. Always consult your institution's specific

safety and waste disposal guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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